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Compound of Interest

2-Chloro-4-methylbenzenesulfonyl
Compound Name:
chloride

Cat. No.: B1346457

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and applications of 2-chloro-4-methylbenzenesulfonyl chloride, a key
intermediate in organic and medicinal chemistry.

Chemical Structure and Properties

2-Chloro-4-methylbenzenesulfonyl chloride is an aromatic sulfonyl chloride. The molecule
consists of a benzene ring substituted with a chloro group, a methyl group, and a sulfonyl
chloride functional group. The "2-chloro-4-methyl" designation indicates that the chloro group is
at position 2 and the methyl group is at position 4 relative to the sulfonyl chloride group, which
Is at position 1 of the benzene ring.

The sulfonyl chloride group is highly reactive, making this compound a versatile reagent for
introducing the 2-chloro-4-methylbenzenesulfonyl moiety into other molecules. This reactivity is
central to its utility in chemical synthesis.

Below is a diagram of the chemical structure of 2-chloro-4-methylbenzenesulfonyl chloride.
Caption: Chemical structure of 2-chloro-4-methylbenzenesulfonyl chloride.

Physical and Chemical Properties
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A summary of the key physical and chemical properties of 2-chloro-4-methylbenzenesulfonyl

chloride and its isomer is presented in the table below for easy comparison.

Reference Isomer (4-

chloro-2-
Property Value
methylbenzenesulfonyl
chloride)
CAS Number 55311-94-9 56157-92-7
Molecular Formula C7HeCIl202S C7HeCIl202S
Molecular Weight 225.09 g/mol 225.09 g/mol
Appearance Solid Colorless to yellowish crystal
Melting Point Not available 54 °C
Boiling Point Not available 295.3 °C (Predicted)
Density Not available 1.458 g/cm3 (Predicted)
Insoluble in water; soluble in
. organic solvents like Insoluble in water; soluble in
Solubility ) ]
dichloromethane, ether, and organic solvents.
ethyl acetate.
JWFLSLOCDIEDGQ- ]
InChl Key Not available

UHFFFAOYSA-N

Experimental Protocols

Synthesis of 2-chloro-4-methylbenzenesulfonyl chloride

A common method for the synthesis of arenesulfonyl chlorides is the reaction of the

corresponding arene with chlorosulfonic acid. For 2-chloro-4-methylbenzenesulfonyl

chloride, the starting material would be 3-chlorotoluene.

Reaction:

3-Chlorotoluene + Chlorosulfonic acid —» 2-Chloro-4-methylbenzenesulfonyl chloride + HCI
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Experimental Protocol:

o Apparatus Setup: A three-necked round-bottom flask is equipped with a mechanical stirrer, a
dropping funnel, and a gas outlet connected to a trap for hydrogen chloride gas.

e Reaction: Chlorosulfonic acid (2-3 equivalents) is placed in the flask and cooled in an ice-salt
bath to 0-5 °C.

» Addition of Substrate: 3-Chlorotoluene (1 equivalent) is added dropwise from the dropping
funnel to the stirred chlorosulfonic acid over a period of 1-2 hours, maintaining the
temperature below 10 °C.

o Reaction Completion: After the addition is complete, the reaction mixture is stirred at room
temperature for an additional 1-2 hours to ensure the reaction goes to completion.

o Work-up: The reaction mixture is then carefully poured onto crushed ice with stirring. The
solid product, 2-chloro-4-methylbenzenesulfonyl chloride, precipitates out.

 Purification: The precipitate is collected by vacuum filtration and washed with cold water until
the washings are neutral. The crude product can be further purified by recrystallization from
a suitable solvent such as hexane or a mixture of hexane and ethyl acetate.

The following diagram illustrates the general workflow for this synthesis.
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Caption: Synthetic workflow for 2-chloro-4-methylbenzenesulfonyl chloride.
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Chemical Reactivity and Applications in Drug
Development

The high reactivity of the sulfonyl chloride group makes 2-chloro-4-methylbenzenesulfonyl
chloride a valuable intermediate in the synthesis of various organic compounds, particularly in
the pharmaceutical industry. The primary reaction of sulfonyl chlorides is nucleophilic
substitution, where the chloride is displaced by a nucleophile.

Formation of Sulfonamides:

The most significant application of sulfonyl chlorides in drug development is the synthesis of
sulfonamides. This is achieved by reacting the sulfonyl chloride with a primary or secondary
amine. The resulting sulfonamide moiety is a key structural feature in a wide range of drugs,
including antibiotics (sulfa drugs), diuretics, and anticonvulsants.

General Reaction:
R-SO2CIl + R'-NH2 - R-S02-NH-R' + HCI

The diagram below illustrates the logical relationship in the formation of a sulfonamide, a
common step in drug synthesis.

2-Chloro-4-methyl-
benzenesulfonyl chloride
(R-SO2Cl)
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Caption: Formation of a sulfonamide from a sulfonyl chloride.

While specific examples of marketed drugs derived directly from 2-chloro-4-
methylbenzenesulfonyl chloride are not readily available in the public domain, its structural
motifs are relevant to the design of new chemical entities. The presence of the chloro and
methyl groups on the benzene ring can influence the pharmacokinetic and pharmacodynamic
properties of the final compound, such as its lipophilicity, metabolic stability, and binding affinity
to biological targets.

Safety Information

2-Chloro-4-methylbenzenesulfonyl chloride is a hazardous chemical and should be handled
with appropriate safety precautions.

Hazard Class Description

Skin Corrosion Causes severe skin burns.

Eye Damage Causes serious eye damage.
Respiratory May cause respiratory irritation.

Handling and Storage:

« Handling: Handle in a well-ventilated area. Wear suitable protective clothing, including gloves
and eye/face protection. Avoid breathing dust.

e Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep
away from incompatible materials such as strong oxidizing agents, strong bases, and

amines.

 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Chloro-4-
methylbenzenesulfonyl Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346457#what-is-the-structure-of-2-chloro-4-
methylbenzenesulfonyl-chloride]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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